Cas no 2088943-18-2 (Benzene, 1-[(1,1,2,3,3,3-hexafluoropropyl)sulfonyl]-4-methyl-)

• Product Name: Benzene, 1-[(1,1,2,3,3,3-hexafluoropropyl)sulfonyl]-4-methyl-
• CAS No: 2088943-18-2
• MF: C₁₀H₈F₆O₂S
• MW: 306.224742889404
• MDL: MFCD31009145
• CID: 5163976
• Update Time: 2026-03-04

Benzene, 1-[(1,1,2,3,3,3-hexafluoropropyl)sulfonyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(1,1,2,3,3,3-hexafluoropropyl)sulfonyl]-4-methyl-

• MDL： MFCD31009145
• Inchi： 1S/C10H8F6O2S/c1-6-2-4-7(5-3-6)19(17,18)10(15,16)8(11)9(12,13)14/h2-5,8H,1H3
• InChI Key： SQCWIGMHXWPEKN-UHFFFAOYSA-N
• SMILES： C1(S(C(F)(F)C(F)C(F)(F)F)(=O)=O)=CC=C(C)C=C1

Additional information on Benzene, 1-[(1,1,2,3,3,3-hexafluoropropyl)sulfonyl]-4-methyl-

Introduction to Benzene, 1-[(1,1,2,3,3,3-hexafluoropropyl)sulfonyl]-4-methyl- (CAS No. 2088943-18-2)

Benzene, 1-[(1,1,2,3,3,3-hexafluoropropyl)sulfonyl]-4-methyl- (CAS No. 2088943-18-2) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features and potential applications in various advanced technologies and pharmaceutical formulations.

The molecular structure of Benzene, 1-[(1,1,2,3,3,3-hexafluoropropyl)sulfonyl]-4-methyl- is particularly noteworthy. It consists of a benzene ring with a methyl group at the para position and a sulfonyl group substituted with a hexafluoropropyl moiety at the meta position. The presence of the hexafluoropropyl group imparts significant fluorine content to the molecule, which can influence its physical and chemical properties in several ways.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. Fluorine atoms can enhance the lipophilicity and metabolic stability of molecules, making them valuable for improving drug efficacy and reducing side effects. In the case of Benzene, 1-[(1,1,2,3,3,3-hexafluoropropyl)sulfonyl]-4-methyl-, the fluorinated sulfonyl group is expected to contribute to these beneficial properties.

The synthesis of Benzene, 1-[(1,1,2,3,3,3-hexafluoropropyl)sulfonyl]-4-methyl- typically involves multi-step reactions that require precise control over reaction conditions. Key steps include the formation of the sulfonyl fluoride intermediate and its subsequent reaction with a substituted benzene derivative. The detailed synthetic route has been documented in several research papers and patents, providing valuable insights for chemists working in this area.

In terms of its applications, Benzene, 1-[(1,1,2,3,3,3-hexafluoropropyl)sulfonyl]-4-methyl- has shown promise in various fields. In medicinal chemistry, it has been explored as a potential lead compound for developing new therapeutic agents. Its unique structure and properties make it suitable for targeting specific biological pathways and receptors. Additionally, its high thermal stability and low reactivity make it an attractive candidate for use in materials science applications such as coatings and polymers.

From a safety perspective, it is important to handle Benzene, 1-[(1,1,2,3,3,3-hexafluoropropyl)sulfonyl]-4-methyl- with care due to its potential health effects. Proper personal protective equipment (PPE) should be used during handling to minimize exposure risks. Safety data sheets (SDS) provide detailed information on handling procedures and emergency response measures.

Research into the environmental impact of fluorinated compounds is ongoing. While these compounds offer numerous benefits in various applications, their persistence in the environment and potential bioaccumulation are areas of concern that require further investigation. Scientists are actively working on developing more sustainable alternatives and improving the biodegradability of existing compounds.

In conclusion, Benzene, 1-[(1,1,2,3,3,3-hexafluoropropyl)sulfonyl]-4-methyl- (CAS No. 2088943-18-2) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structure and properties make it an important molecule for further research and development. As new applications continue to emerge and our understanding of its behavior deepens, Benzene-based compounds like this one will likely play an increasingly important role in advancing scientific knowledge and technological innovation.